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Compound of Interest

Compound Name: Allyl phenoxyacetate

Cat. No.: B160265 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of allyl phenoxyacetate, ensuring the safety of laboratory personnel and

environmental protection. Researchers, scientists, and drug development professionals are

advised to adhere to these procedural guidelines to mitigate risks associated with this

chemical.

Allyl phenoxyacetate is classified as a substance harmful if swallowed and toxic in contact

with skin.[1] It may also cause an allergic skin reaction and is toxic to aquatic life.[1][2]

Adherence to proper disposal protocols is therefore critical.

Chemical and Physical Properties
A summary of the key quantitative data for allyl phenoxyacetate is presented below for easy

reference.
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Property Value Source

Molecular Formula C₁₁H₁₂O₃ Chemical Bull

CAS Number 7493-74-5
ChemicalBook, Cole-Parmer,

Chemical Bull, Sigma-Aldrich

Boiling Point 265-266 °C Sigma-Aldrich, MilliporeSigma

Density 1.102 g/mL at 25 °C Sigma-Aldrich, MilliporeSigma

Flash Point 140 °C (284 °F) - closed cup Sigma-Aldrich

UN Number 2810 MilliporeSigma

Hazard Class 6.1 (Toxic substances) MilliporeSigma

Packing Group III MilliporeSigma

Experimental Protocols for Safe Disposal
The following step-by-step methodology must be followed for the safe disposal of allyl
phenoxyacetate.

1. Personal Protective Equipment (PPE): Before handling allyl phenoxyacetate, all personnel

must be equipped with appropriate PPE. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile rubber).[3]

Safety goggles or a face shield.[3]

A laboratory coat or other protective clothing to prevent skin contact.[3]

In case of inadequate ventilation, a respirator may be necessary.[3]

2. Waste Collection:

All waste containing allyl phenoxyacetate, including unused product and contaminated

materials, must be collected in a designated, properly labeled, and sealed container.[2][4]

Do not mix allyl phenoxyacetate waste with other waste streams.[2]
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Store the waste container in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents.[3][5]

3. Spill Management: In the event of a spill, follow these procedures:

Evacuate non-essential personnel from the area.[4]

Ensure adequate ventilation.[3][5]

Eliminate all ignition sources.[1][4]

Contain the spill using an inert absorbent material such as sand, dry lime, or vermiculite.[1]

[3][5]

Carefully collect the absorbed material into a suitable container for disposal.[3][4]

Clean the spill area thoroughly with soap and water.

4. Disposal of Contaminated Materials:

Any materials that have come into contact with allyl phenoxyacetate, such as paper towels,

gloves, and disposable labware, must be treated as hazardous waste.

Place these materials in the designated waste container for allyl phenoxyacetate.

5. Final Disposal:

The disposal of allyl phenoxyacetate waste must be conducted through a licensed

hazardous waste disposal company.

Ensure that the disposal is carried out in accordance with all applicable local, regional, and

national regulations.[2]

Under no circumstances should allyl phenoxyacetate be released into the environment,

including drains or waterways.[2][3][4]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of allyl
phenoxyacetate.
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Caption: Workflow for the safe disposal of allyl phenoxyacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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